Cas no 2092285-81-7 (5-Bromo-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 5-Bromo-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• CAS No: 2092285-81-7
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• CID: 5212883
• Update Time: 2025-10-29

5-Bromo-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C8H5BrF2N2/c9-4-1-5-6(7(10)11)3-13-8(5)12-2-4/h1-3,7H,(H,12,13)
• InChI Key： VUPBDFKKQDPZFU-UHFFFAOYSA-N
• SMILES： C12NC=C(C(F)F)C1=CC(Br)=CN=2

Additional information on 5-Bromo-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine

5-Bromo-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 2092285-81-7): A Comprehensive Overview

5-Bromo-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 2092285-81-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrrolopyridine derivative features a unique molecular structure combining a difluoromethyl group with a pyrrolo[2,3-b]pyridine core, making it particularly valuable for drug discovery and material science applications.

The compound's structural features contribute to its growing importance in medicinal chemistry. The presence of both bromo and difluoromethyl substituents enhances its potential as a building block for kinase inhibitors and other biologically active molecules. Researchers are particularly interested in its application for developing targeted cancer therapies, as the pyrrolopyridine scaffold is known to interact with various enzyme targets.

From a synthetic chemistry perspective, 5-Bromo-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine serves as a versatile intermediate. Its reactivity patterns allow for numerous transformations, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed processes. These characteristics make it valuable for constructing more complex molecular architectures in pharmaceutical development.

The compound's physicochemical properties have been carefully studied to support its various applications. It typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. These properties are crucial for its handling in laboratory settings and potential formulation development. The difluoromethyl group in particular contributes to enhanced metabolic stability, a feature highly sought after in drug design.

In the context of current research trends, 5-Bromo-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine aligns with several hot topics in medicinal chemistry. These include the development of small molecule inhibitors, protein-protein interaction modulators, and allosteric regulators. The compound's structural features make it particularly relevant for addressing challenges in drug resistance and selectivity enhancement.

The synthesis of 5-Bromo-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation, cyclization, and functional group interconversion. Process optimization continues to be an active area of research to improve yields and reduce production costs.

Quality control and characterization of 5-Bromo-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine rely on advanced analytical techniques. These include high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications.

From a commercial perspective, the demand for 5-Bromo-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine has been steadily increasing. Suppliers typically offer the compound in various quantities, from milligram-scale for research purposes to kilogram quantities for preclinical development. The global market for such specialized intermediates continues to expand with the growth of contract research organizations and drug discovery outsourcing.

Storage and handling recommendations for 5-Bromo-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine emphasize protection from moisture and light. Standard laboratory safety protocols apply, including the use of personal protective equipment and proper ventilation. While not classified as hazardous under normal conditions, prudent handling practices are always recommended for organic compounds of this nature.

The intellectual property landscape surrounding 5-Bromo-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine reflects its potential value. Several patents have emerged covering its synthesis methods, derivatives, and specific therapeutic applications. This patent activity indicates the compound's significance in current pharmaceutical innovation.

Future research directions for 5-Bromo-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine may explore its utility in additional therapeutic areas beyond its current applications. The compound's modular structure lends itself to further derivatization, potentially leading to novel bioactive molecules with improved pharmacological profiles. Additionally, its use in materials science applications, such as organic electronics, represents another promising avenue for investigation.

For researchers considering 5-Bromo-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine for their projects, several key considerations apply. These include the compound's compatibility with planned synthetic routes, its stability under various reaction conditions, and the availability of analytical standards for quality control purposes. Consulting recent literature and patent filings can provide valuable insights into optimal utilization strategies.

The environmental profile of 5-Bromo-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine continues to be evaluated as part of broader sustainability initiatives in chemical research. Green chemistry principles are being applied to improve the synthesis process, with goals of reducing waste generation and energy consumption while maintaining high yields and purity.

In summary, 5-Bromo-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 2092285-81-7) represents a valuable chemical entity with diverse applications in pharmaceutical research and development. Its unique structural features, synthetic versatility, and biological relevance position it as an important tool for modern drug discovery efforts. As research continues to uncover new applications for this compound, its role in advancing medicinal chemistry is likely to expand further.